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Compound of Interest

Compound Name: Chlorothen hydrochloride

Cat. No.: B090539

An In-depth Technical Guide to the Physical and Chemical Properties of Chlorothen
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of chlorothen hydrochloride. The information is presented to support research,
drug development, and quality control activities. All quantitative data are summarized in
structured tables, and detailed experimental methodologies are provided.

Chemical Identity

Chlorothen hydrochloride is the hydrochloride salt of chlorothen, a first-generation
antihistamine of the ethylenediamine class.[1][2] It is structurally related to other
ethylenediamine-based antihistamines and is a derivative of tripelennamine where the benzyl
group is replaced by a 5-halothenyl group.[2]
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Identifier Value

N'-[(5-chlorothiophen-2-yl)methyl]-N,N-dimethyl-
IUPAC Name N'-pyridin-2-ylethane-1,2-
diamine;hydrochloride[3]

CAS Number 135-35-3[3]
Molecular Formula C14H10CI2N3S[3]
Synonyms Thenchlor, Thenclor[3]

Physicochemical Properties

A summary of the key physicochemical properties of chlorothen hydrochloride is presented
below. These properties are critical for formulation development, as they influence solubility,
stability, and bioavailability.[4]

Property Value Reference
Molecular Weight 332.3 g/mol [3]
Melting Point 106-108 °C [5]
Solubility Freely soluble in water. [5]

Data not available in the
pKa .
searched literature.

Appearance Crystals [5]

Mechanism of Action

Chlorothen is a first-generation antihistamine that functions as an antagonist or inverse agonist
at the histamine H1 receptors.[2] The histamine H1 receptor is a G-protein-coupled receptor
(GPCR) that, upon activation by histamine, initiates an intracellular signaling cascade.[6][7]
Chlorothen hydrochloride exerts its therapeutic effects by blocking the action of histamine at
these receptors, thereby mitigating allergic responses.[8]
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Histamine H1 Receptor Signhaling Pathway

The binding of histamine to the H1 receptor activates the Gq alpha subunit of the G-protein.
This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the
release of calcium from intracellular stores, and DAG activates protein kinase C (PKC). This
signaling cascade ultimately leads to the physiological effects associated with allergic
reactions.

Caption: Histamine H1 Receptor Signaling Pathway and the inhibitory action of Chlorothen.

Experimental Protocols

The following section details the methodologies for determining the key physicochemical
properties of chlorothen hydrochloride.

Workflow for Physicochemical Characterization

The general workflow for characterizing the physicochemical properties of an active
pharmaceutical ingredient (API) like chlorothen hydrochloride involves a series of standard
tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090539#chlorothen-hydrochloride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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